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Abstract
2-Hydroxyphenylacetic acid (2-HPAA), also known as o-hydroxyphenylacetic acid, is an

aromatic carboxylic acid and a human metabolite of the essential amino acid phenylalanine.[1]

[2][3] While historically recognized as a biomarker for certain metabolic disorders, such as

Phenylketonuria (PKU), and for assessing gut microbiome health, emerging research is

exploring its direct therapeutic applications.[1][4][5] This technical guide provides a

comprehensive overview of the current understanding of 2-HPAA, focusing on its metabolic

significance and potential therapeutic effects, including its antioxidant, anti-inflammatory, and

neuroprotective properties. This document synthesizes quantitative data from key studies,

details relevant experimental protocols, and visualizes complex biological pathways and

workflows to support further research and development in this area.

Introduction and Chemical Profile
2-Hydroxyphenylacetic acid is an organic compound belonging to the hydroxy

monocarboxylic acid family.[2] Its structure consists of a phenyl ring substituted with a hydroxyl

group and an acetic acid group at the ortho (position 2) and meta positions, respectively.[2][6]

This unique arrangement of functional groups is key to its chemical reactivity and biological

activity.[6] 2-HPAA is a metabolite of phenylalanine and tyrosine and can be found in various

foods, including natal plum, lemon verbena, and half-highbush blueberry.[1][7][8] In clinical

diagnostics, its levels in urine are often measured to assess metabolic function and diagnose

inborn metabolic disorders.[1][4]
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Table 1: Chemical and Physical Properties of 2-Hydroxyphenylacetic Acid

Property Value Source

Molecular Formula C₈H₈O₃ [2][9]

Molecular Weight 152.15 g/mol [2][9][10]

CAS Number 614-75-5 [6][9]

Appearance
Pale yellow or off-white

crystalline solid
[6][9]

Melting Point 145 - 147 °C [2][11]

Solubility Moderately soluble in water [6]

Synonyms
o-Hydroxyphenylacetic acid, 2-

Hydroxybenzeneacetic acid
[2][9]

Metabolic Significance and Biomarker Potential
The primary clinical relevance of 2-HPAA is its role as a biomarker for metabolic dysregulation.

Its formation and accumulation are indicative of specific metabolic pathway disruptions.

Phenylketonuria (PKU)
In healthy individuals, the essential amino acid phenylalanine is converted to tyrosine by the

enzyme phenylalanine hydroxylase (PAH).[1] PKU is a genetic disorder characterized by a

deficiency in this enzyme, leading to the accumulation of phenylalanine in the blood and brain.

[1] This excess phenylalanine is shunted into alternative metabolic pathways, resulting in the

production and accumulation of by-products, including 2-HPAA.[1] Consequently, elevated

levels of 2-HPAA in urine are a key diagnostic marker for PKU.[1][2][4][5]
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Start: Prepare Reagents

1. 2-HPAA Solution (Test Compound)
2. Stable Free Radical (e.g., DPPH)

3. Control (e.g., Trolox)

Mix 2-HPAA with
Free Radical Solution

Incubate in the Dark
(Specific Time & Temp)

Measure Absorbance
(Spectrophotometer)

Calculate % Inhibition
vs. Control

Determine IC50 Value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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